NPS ALX Compound 4a

• Molecular Formula: C25H27Cl2N3O2S
• Molecular Weight: 504.5 g/mol
• InChI: InChI=1S/C25H25N3O2S.2ClH/c29-31(30,25-9-3-6-19-5-1-2-8-23(19)25)28-14-12-20-10-11-21(17-24(20)28)27-16-15-26-13-4-7-22(26)18-27;;/h1-3,5-6,8-12,14,17,22H,4,7,13,15-16,18H2;2*1H
• InChIKey: XQQYORJJFZQWNA-UHFFFAOYSA-N

NPS ALX Compound 4a: 5-HT6 Receptor Antagonist Overview

NPS ALX Compound 4a (also referenced as dihydrochloride salt, CAS: 1781934-44-8) is a synthetic organic compound characterized as a potent and selective competitive antagonist for the serotonin 6 receptor (5-HT6R) . It belongs to a novel class of 6-bicyclopiperazinyl-1-arylsulfonylindole and 6-bicyclopiperidinyl-1-arylsulfonylindole derivatives identified for their enhanced receptor binding and functional antagonism [1]. The compound is provided as a research tool with a typical purity of ≥98% and is soluble in DMSO for in vitro studies . Its primary application lies in neuroscience research, specifically for investigating the role of 5-HT6 receptors in cognitive processes, feeding behavior, and neurological disorder models .

5-HT₆ receptor probe with reported binding affinity context

Supports in vitro binding and functional cAMP assays

Research fit for cognitive and feeding behavior model studies

• [1] Isaac, M. B., Slassi, A., Xin, T., MacLean, N., Wilson, J. S., McCallum, K., Wang, H., & Demchyshyn, L. L. (2000). 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 10(15), 1719-1721. View Source

Why a Specific 5-HT6 Antagonist Is Essential

The 5-HT6 receptor family is targeted by a diverse array of chemical scaffolds, yet direct substitution between marketed 5-HT6 antagonists like SB-271046, SB-258585, Ro 04-6790, or PRX-07034 is scientifically invalid for critical experiments. While sharing the same nominal pharmacology (antagonism at 5-HT6R), these compounds exhibit substantial quantitative differences in their binding affinities (Ki), functional potencies (IC50), and selectivity profiles against related serotonergic and dopaminergic receptors [1]. Substituting one 5-HT6 antagonist for another without verifying these parameters can lead to confounding off-target effects or inadequate target engagement, thereby skewing interpretation of behavioral or biochemical outcomes in neurological disease models [2]. NPS ALX Compound 4a exhibits a unique combination of ultra-high binding affinity (Ki=0.2 nM) and functional antagonism (IC50=7.2 nM) that distinguishes it from many commonly used alternatives, as quantified in the evidence below.

Binding affinity context

Affinity profiles vary substantially across 5-HT₆ antagonist scaffolds; direct substitution may shift target engagement.

Functional potency profile

cAMP antagonism potency differs among chemotypes; substitution may confound dose-response studies without re-validation.

Selectivity signature

Off-target activity (e.g., D2 receptor) is compound-dependent; requires independent verification prior to use.

• [1] Isaac, M. B., Slassi, A., Xin, T., MacLean, N., Wilson, J. S., McCallum, K., Wang, H., & Demchyshyn, L. L. (2000). 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 10(15), 1719-1721. View Source
• [2] Glennon, R. A. (2003). Higher-end serotonin receptors: 5-HT5, 5-HT6, and 5-HT7. Journal of Medicinal Chemistry, 46(14), 2795-2812. View Source

NPS ALX Compound 4a vs. Comparator 5-HT6 Antagonists

5-HT6 Receptor Binding Affinity

NPS ALX Compound 4a demonstrates a binding affinity (Ki) for the human 5-HT6 receptor of 0.2 nM, making it one of the highest affinity ligands in its class . This represents a ≥20-fold higher affinity compared to the benchmark antagonist Ro 04-6790 (pKi ~7.35; equivalent to ~44.6 nM) and a 20- to 40-fold higher affinity than PRX-07034 (Ki range = 4–8 nM) . The sub-nanomolar Ki value suggests that NPS ALX Compound 4a can achieve near-complete receptor occupancy at lower concentrations than these comparators, potentially minimizing non-specific binding in complex biological systems.

5-HT₆ Binding Affinity (Ki)

Cross-study comparable

Ki = 0.2 nM vs. Ro 04-6790 ~44.6 nM, 20–40× difference

Supports target-engagement assay context

Radioligand displacement assay; review conditions for transferability

Evidence Dimension	Binding Affinity (Ki) to human recombinant 5-HT6 receptor
Target Compound Data	0.2 nM
Comparator Or Baseline	Ro 04-6790: ~44.6 nM (pKi=7.35); PRX-07034: 4–8 nM
Quantified Difference	NPS ALX Compound 4a shows 20-40x higher affinity (lower Ki value).
Conditions	Radioligand displacement assay using [³H]LSD or [¹²⁵I]SB-258585 on membranes from HEK-293 cells expressing human 5-HT6 receptor.

Why This Matters

For procurement decisions, a higher binding affinity translates directly to the ability to use less compound per experiment, reducing both cost and potential solubility or cytotoxicity issues in cell culture models.

cAMP Antagonism Potency

In functional assays measuring inhibition of 5-HT-stimulated adenylyl cyclase activity (cAMP accumulation) in HEK-293 cells expressing the human 5-HT6 receptor, NPS ALX Compound 4a exhibits an IC50 of 7.2 nM . This functional potency is superior to that of PRX-07034, which demonstrates an IC50 of 19 nM under comparable assay conditions . This difference indicates that NPS ALX Compound 4a is approximately 2.6 times more effective at blocking downstream receptor signaling at equivalent concentrations.

cAMP Functional Antagonism (IC₅₀)

Cross-study comparable

NPS ALX 4a: IC₅₀ = 7.2 nM; PRX-07034: 19 nM (2.6-fold difference)

Supports functional assay context

HEK-293 cells; verify in target cell model

Evidence Dimension	Functional antagonism of cAMP accumulation
Target Compound Data	IC50 = 7.2 nM
Comparator Or Baseline	PRX-07034: IC50 = 19 nM
Quantified Difference	2.6-fold higher potency (lower IC50) for NPS ALX Compound 4a.
Conditions	HEK-293 cells stably expressing human 5-HT6 receptor; stimulated with 5-HT and measured by cAMP accumulation assay (e.g., HTRF).

Why This Matters

This greater functional potency ensures more robust and reproducible antagonism in cellular models of 5-HT6 signaling, which is critical for dose-response studies and for achieving consistent target modulation in complex in vitro pharmacology.

Selectivity Against Off-Target Receptors

NPS ALX Compound 4a is documented to display selectivity over other 5-HT receptor subtypes and the D2 dopamine receptor [1]. While quantitative fold-selectivity values are not uniformly reported across all comparators, this selective profile is a distinct feature when contrasted with compounds like SB-271046, which has been reported to exhibit >200-fold selectivity for 5-HT6 over other 5-HT subtypes , or Ro 04-6790, which shows >100-fold selectivity (IC50 >10 µM at other 5-HT receptors) . The specific exclusion of D2 receptor activity is a key point for studies where incidental dopaminergic modulation would confound behavioral readouts (e.g., in models of cognition or motor function). Users should consult the primary reference [1] for detailed selectivity data against a specific panel of receptors.

Off-Target Selectivity

Class-level inference

Selective over other 5-HT subtypes and D2 receptor; quantitative fold-selectivity not specified

Selectivity context requires primary-source verification

Review reference [1] for full receptor panel

Evidence Dimension	Selectivity for 5-HT6 over other 5-HT and D2 receptors
Target Compound Data	Demonstrates selectivity over other 5-HT and D2 receptors.
Comparator Or Baseline	SB-271046: >200-fold selective over other 5-HT subtypes; Ro 04-6790: >100-fold selective (IC50>10 µM).
Quantified Difference	Quantitative fold-selectivity for NPS ALX Compound 4a is not numerically provided, but its selective profile is comparable to other highly selective 5-HT6 antagonists.
Conditions	Radioligand binding assays against a panel of cloned human receptors (exact panel composition varies by study).

Why This Matters

This selectivity profile is essential for researchers who require a 5-HT6 tool compound with minimal off-target liability, particularly against dopaminergic systems, ensuring that observed phenotypic effects are primarily attributable to 5-HT6 receptor modulation.

• [1] Isaac, M. B., Slassi, A., Xin, T., MacLean, N., Wilson, J. S., McCallum, K., Wang, H., & Demchyshyn, L. L. (2000). 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 10(15), 1719-1721. View Source

Unique Bicyclic Scaffold

NPS ALX Compound 4a is built upon a unique 6-bicyclopiperazinyl-1-arylsulfonylindole core, a scaffold distinct from the conformationally constrained N1-arylsulfonyltryptamine derivatives (e.g., compounds (S)-11r or (S)-11t) that exhibit even higher nanomolar potencies (IC50 = 0.8 nM and 1.0 nM, respectively) [1]. While the latter class demonstrates slightly superior functional antagonism, the bicyclopiperazinylindole scaffold of NPS ALX Compound 4a was deliberately engineered to achieve a balance of high affinity (Ki=0.2 nM), potent functional activity (IC50=7.2 nM), and a favorable selectivity profile [2]. This structural distinction offers an alternative chemical starting point for medicinal chemistry programs seeking to develop 5-HT6 modulators with a different off-target risk profile or intellectual property landscape.

Chemical Scaffold Context

Class-level inference

6-bicyclopiperazinyl-1-arylsulfonylindole core; IC₅₀=7.2 nM vs. N1-arylsulfonyltryptamine IC₅₀=0.8 nM (different chemotype)

Supports SAR and lead optimization studies

Distinct scaffold; potency difference not indicative of superiority

Evidence Dimension	Chemical scaffold and associated potency
Target Compound Data	6-bicyclopiperazinyl-1-arylsulfonylindole; IC50=7.2 nM
Comparator Or Baseline	N1-arylsulfonyltryptamine derivatives (e.g., (S)-11r): IC50=0.8 nM
Quantified Difference	NPS ALX Compound 4a shows ~9-fold higher IC50 (lower potency) but with a significantly different chemical scaffold.
Conditions	Functional antagonism of cAMP accumulation in HEK-293 cells expressing human 5-HT6 receptor.

Why This Matters

For procurement in medicinal chemistry or SAR studies, the availability of a distinct, well-characterized chemotype like the 6-bicyclopiperazinyl-1-arylsulfonylindole core provides a valuable tool for exploring alternative pharmacophores, facilitating patent circumvention, and generating novel intellectual property.

• [1] Lehmann, J., et al. (2017). Conformationally constrained N1-arylsulfonyltryptamine derivatives as 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 27(15), 3417-3421. View Source
• [2] Isaac, M. B., Slassi, A., Xin, T., MacLean, N., Wilson, J. S., McCallum, K., Wang, H., & Demchyshyn, L. L. (2000). 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 10(15), 1719-1721. View Source

Optimal Applications of NPS ALX Compound 4a

High-Sensitivity Receptor Binding Assays

Given its exceptionally high binding affinity (Ki = 0.2 nM) for the 5-HT6 receptor , NPS ALX Compound 4a is ideally suited for experiments where high receptor occupancy at low compound concentrations is critical. This includes competitive radioligand binding assays (using [³H]LSD or [¹²⁵I]SB-258585) to characterize receptor density in tissue homogenates or to screen for novel 5-HT6 ligands. Its sub-nanomolar Ki allows for the generation of precise saturation and competition binding curves, minimizing the risk of non-specific binding that can arise at higher concentrations of lower-affinity probes like Ro 04-6790 (Ki ~44.6 nM) . This high sensitivity makes it a preferred choice for neurobiologists studying subtle changes in 5-HT6 receptor expression in disease states.

cAMP Signaling Functional Assays

For researchers utilizing cell-based models to study 5-HT6-mediated signal transduction cascades (e.g., adenylyl cyclase inhibition and cAMP modulation), NPS ALX Compound 4a offers robust and reproducible functional antagonism (IC50 = 7.2 nM) [1]. This potency is superior to alternatives like PRX-07034 (IC50 = 19 nM) , enabling more effective suppression of 5-HT-stimulated cAMP accumulation. This scenario is particularly relevant for laboratories investigating the link between 5-HT6 receptor activity and downstream cellular phenotypes in neuronal cell lines (e.g., SH-SY5Y, primary cortical neurons) or in recombinant systems designed to screen for novel 5-HT6 agonists or positive allosteric modulators.

Behavioral Studies Without D2 Confounds

The documented selectivity of NPS ALX Compound 4a over D2 dopamine receptors [2] makes it a strategically important tool for in vivo behavioral pharmacology studies where dopaminergic signaling is a known confounder. In rodent models of cognitive flexibility (e.g., attentional set-shifting, novel object recognition) or feeding motivation, the use of a 5-HT6 antagonist like SB-258585 may be complicated by its own behavioral profile [3]. NPS ALX Compound 4a serves as an alternative to delineate 5-HT6-specific effects on cognition or anxiety-like behaviors without directly engaging the D2 receptor, offering a cleaner pharmacological intervention for neuroscientists seeking to isolate the role of the 5-HT6 receptor in complex behavioral circuits.

Lead Optimization and SAR Studies

The unique 6-bicyclopiperazinyl-1-arylsulfonylindole scaffold of NPS ALX Compound 4a provides a distinct chemotype for medicinal chemistry programs aimed at developing next-generation 5-HT6 therapeutics [2]. While aryl-sulfonyltryptamine derivatives may achieve slightly higher functional potency (IC50 ~0.8-1.0 nM), NPS ALX Compound 4a's bicyclic core offers a different vector for molecular elaboration and a potentially divergent off-target interaction profile [4]. This makes it an invaluable starting point for scientists engaged in lead optimization, intellectual property generation, and the exploration of novel chemical space around the 5-HT6 receptor. Procurement of this compound supports the synthesis of focused chemical libraries and the validation of computational docking models.

Application

Selection Property

Validation Focus

High-Sensitivity Receptor Binding Assays

Reported high-affinity binding profile

Target occupancy and non-specific binding review

cAMP Signaling Functional Assays

Functional cAMP inhibition assay context

Dose-response and target modulation verification

Behavioral Studies Without D2 Confounds

Selectivity profile over D2 receptors

D2 receptor co-engagement review

Lead Optimization and SAR Studies

Distinct bicyclic scaffold context

SAR exploration and pharmacophore mapping

• [1] Isaac, M. B., Slassi, A., Xin, T., MacLean, N., Wilson, J. S., McCallum, K., Wang, H., & Demchyshyn, L. L. (2000). 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 10(15), 1719-1721. View Source
• [2] Isaac, M. B., Slassi, A., Xin, T., MacLean, N., Wilson, J. S., McCallum, K., Wang, H., & Demchyshyn, L. L. (2000). 6-Bicyclopiperazinyl-1-arylsulfonylindoles and 6-bicyclopiperidinyl-1-arylsulfonylindoles derivatives as novel, potent, and selective 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 10(15), 1719-1721. View Source
• [3] Benhamú, B., et al. (2014). New insights into the therapeutic potential of 5-HT6 receptor antagonists. European Journal of Medicinal Chemistry, 80, 342-352. View Source
• [4] Lehmann, J., et al. (2017). Conformationally constrained N1-arylsulfonyltryptamine derivatives as 5-HT6 receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 27(15), 3417-3421. View Source